Cas no 2228847-80-9 (2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile)

• Product Name: 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile
• CAS No: 2228847-80-9
• MF: C₁₀H₁₁ClN₂
• MW: 194.660741090775
• CID: 6406595
• PubChem ID: 165798797
• Update Time: 2025-06-08

2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile
• 2228847-80-9
• EN300-1980069

• Inchi： 1S/C10H11ClN2/c1-7-4-5-8(9(11)13-7)10(2,3)6-12/h4-5H,1-3H3
• InChI Key： RUFWTLLYXIOREH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=C(C)N=1)C(C#N)(C)C

Computed Properties

• Exact Mass: 194.0610761g/mol
• Monoisotopic Mass: 194.0610761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 36.7Ų

Additional information on 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile

Introduction to 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile (CAS No. 2228847-80-9)

2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile, identified by its CAS number 2228847-80-9, is a significant compound in the field of chemical and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a nitrile group and a chloro-substituted pyridine ring, make it a valuable candidate for further exploration in medicinal chemistry.

The compound's molecular structure consists of a pyridine core substituted with a 2-chloro-6-methylpyridin-3-yl group, which is further connected to a 2-methylpropanenitrile moiety. This unique arrangement of functional groups suggests potential interactions with biological targets, making it an attractive scaffold for the design of novel therapeutic agents. The chloro group, in particular, is known to enhance the lipophilicity and metabolic stability of molecules, which are critical factors in drug design.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. These compounds have been shown to exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific substitution pattern in 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile may contribute to its unique pharmacological profile, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of small-molecule inhibitors. Small molecules have become increasingly important in drug discovery due to their ability to modulate biological pathways with high specificity. The nitrile group in the molecule can serve as a hinge-binding motif, allowing for interactions with key residues in protein targets. This feature is particularly valuable in the design of kinase inhibitors, which are widely used in the treatment of cancers and inflammatory diseases.

Recent studies have highlighted the importance of optimizing molecular properties such as solubility, bioavailability, and metabolic stability when designing new drugs. The structural features of 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile make it an interesting candidate for such optimization efforts. For instance, the presence of both chloro and methyl groups can influence the compound's solubility and binding affinity, providing opportunities for fine-tuning its pharmacokinetic properties.

The compound's potential as a building block for more complex molecules is also noteworthy. In medicinal chemistry, simpler compounds are often used as starting points for the synthesis of larger, more intricate structures. The versatility of 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile makes it a valuable asset in synthetic chemistry libraries, enabling researchers to explore new chemical space and discover novel therapeutic agents.

In conclusion, 2-(2-chloro-6-methylpyridin-3-yl)-2-methylpropanenitrile (CAS No. 2228847-80-9) is a promising compound with significant potential in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further exploration. As research in this field continues to advance, compounds like this one will play an increasingly important role in the development of new drugs and therapies.